Cas no 25844-12-6 (Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-)

Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl- structure
25844-12-6 structure
Product Name:Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
CAS No:25844-12-6
MF:C12H18O2
MW:194.270123958588
CID:282348
PubChem ID:117649
Update Time:2025-04-19

Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
    • 2-tert-butyl-6-(hydroxymethyl)-4-methylphenol
    • 2-Hydroxy-3-tert-butyl-5-methylbenzenemethanol
    • 4-methyl-2-tert-butyl-6-hydroxym ethyl-phenol
    • 25844-12-6
    • SCHEMBL10245551
    • OVXVAICEGAXQFZ-UHFFFAOYSA-N
    • Benzenemethanol, 3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
    • DTXSID3067154
    • Inchi: 1S/C12H18O2/c1-8-5-9(7-13)11(14)10(6-8)12(2,3)4/h5-6,13-14H,7H2,1-4H3
    • InChI Key: OVXVAICEGAXQFZ-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=CC(C)=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 194.13074
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

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